![molecular formula C21H21NO6 B6248059 rac-(2R,3R,4S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,4-dihydroxypiperidine-2-carboxylic acid CAS No. 2408937-82-4](/img/no-structure.png)
rac-(2R,3R,4S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,4-dihydroxypiperidine-2-carboxylic acid
Overview
Description
Rac-(2R,3R,4S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,4-dihydroxypiperidine-2-carboxylic acid is a useful research compound. Its molecular formula is C21H21NO6 and its molecular weight is 383.4. The purity is usually 95%.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,3R,4S)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,4-dihydroxypiperidine-2-carboxylic acid involves the protection of the hydroxyl groups on piperidine, followed by the introduction of the fluorenylmethoxycarbonyl (Fmoc) protecting group on the amine group. The Fmoc group is then removed, and the carboxylic acid group is introduced. Finally, the hydroxyl groups are deprotected to yield the target compound.", "Starting Materials": [ "Piperidine", "9H-fluorene-9-methanol", "Di-tert-butyl dicarbonate (Boc2O)", "Triethylamine (TEA)", "Hydrochloric acid (HCl)", "Sodium hydroxide (NaOH)", "N,N'-Dicyclohexylcarbodiimide (DCC)", "4-Dimethylaminopyridine (DMAP)", "Methanol (MeOH)", "Ethyl acetate (EtOAc)", "Dichloromethane (DCM)", "Acetonitrile (MeCN)", "Dimethylformamide (DMF)", "N,N-Dimethyl-2-aminoethanol (DMAE)" ], "Reaction": [ "Protection of piperidine hydroxyl groups with Boc2O and TEA in DCM", "Introduction of Fmoc group on piperidine amine with Fmoc-Cl and TEA in DCM", "Removal of Fmoc group with 20% piperidine in DMF", "Introduction of carboxylic acid group with Boc2O, DCC, and DMAP in DCM", "Deprotection of piperidine hydroxyl groups with HCl in MeOH", "Deprotection of Boc group with HCl in MeOH", "Purification of the product with EtOAc and MeCN", "Recrystallization of the product with DMF and DMAE" ] } | |
CAS RN |
2408937-82-4 |
Molecular Formula |
C21H21NO6 |
Molecular Weight |
383.4 |
Purity |
0 |
Origin of Product |
United States |
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